Cas no 5165-28-6 (5,5-Dimethylpyrrolidin-2-one)

• Product Name: 5,5-Dimethylpyrrolidin-2-one
• CAS No: 5165-28-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD00128876
• CID: 365919
• PubChem ID: 11126210
• Update Time: 2025-11-01

5,5-Dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethylpyrrolidin-2-one
• 2-Pyrrolidinone,5,5-dimethyl-
• 5,5-Dimethyl-2-pyrrolidone
• 2-Pyrrolidinone,5,5-dimethyl
• 5,5-dimethyl-2-pyrrolidinone
• 5,5-dimethylpyrrolid-2-one
• 5,5-Dimethyl-pyrrolidin-2-on
• 5,5-di-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 5,5-dimethyl-
• 5,5-dimethyl-pyrrolidin-2-one
• PubChem22248
• 5,5-Dimethylpyrrolidine-2-One
• UUTGCNVYKLQLRV-UHFFFAOYSA-N
• STK503334
• 7217AB
• AM1043
• TRA0083296
• SY023743
• AB0063811
• FT
• DTXSID70456035
• BB 0254740
• EN300-140350
• CS-W022267
• SCHEMBL117982
• FT-0658030
• 5 pound not5-Dimethylpyrrolidin-2-one
• MFCD00128876
• A828712
• AKOS000321296
• Z1198150849
• SCHEMBL9058519
• DS-16790
• 5165-28-6
• F8884-1328
• ALBB-005298

• MDL： MFCD00128876
• Inchi： 1S/C6H11NO/c1-6(2)4-3-5(8)7-6/h3-4H2,1-2H3,(H,7,8)
• InChI Key： UUTGCNVYKLQLRV-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)N1

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.2

Experimental Properties

• Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 39-40 ºC
• Boiling Point: 85 ºC (0.4 Torr)
• Flash Point: 121.7±3.7 ºC,
• Solubility: Slightly soluble (28 g/l) (25 º C),
• PSA: 29.10000
• LogP: 1.00380

5,5-Dimethylpyrrolidin-2-one Security Information

• Hazard Statement： H302-H315-H319
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5,5-Dimethylpyrrolidin-2-one

Comprehensive Overview of 5,5-Dimethylpyrrolidin-2-one (CAS No. 5165-28-6): Properties, Applications, and Industry Insights

5,5-Dimethylpyrrolidin-2-one (CAS No. 5165-28-6) is a versatile cyclic amide compound that has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical research. Known for its unique pyrrolidinone core structure, this compound serves as a critical building block in organic synthesis. Its molecular formula, C₆H₁₁NO, and dimethyl-substituted configuration contribute to its stability and reactivity, making it valuable for N-heterocycle derivatization.

In recent years, the demand for 5,5-Dimethylpyrrolidin-2-one has surged due to its role in developing bioactive molecules and drug intermediates. Researchers frequently explore its potential in central nervous system (CNS) drug design, leveraging its ability to enhance blood-brain barrier permeability. This aligns with trending topics like neurotherapeutics and precision medicine, addressing common search queries such as "pyrrolidinone derivatives in neurology" or "CAS 5165-28-6 solubility data."

The compound's physicochemical properties—including a melting point of 35–38°C and moderate polarity—make it suitable for green chemistry applications. Industries prioritize sustainable synthesis methods, and 5,5-Dimethylpyrrolidin-2-one fits this narrative due to its compatibility with catalytic hydrogenation and microwave-assisted reactions. Such keywords resonate with eco-conscious trends, answering queries like "environmentally friendly lactam solvents."

Analytical techniques like GC-MS and NMR spectroscopy are essential for characterizing CAS No. 5165-28-6, ensuring purity for high-value applications. The compound’s HPLC compatibility further supports its use in quality control protocols, a frequent concern for manufacturers. Searches for "pyrrolidinone stability under storage conditions" highlight user interest in its shelf-life optimization.

Beyond pharmaceuticals, 5,5-Dimethylpyrrolidin-2-one finds niche roles in electronic materials, particularly as a precursor for conductive polymers. This ties into the booming flexible electronics market, where users often seek "high-purity heterocycles for OLEDs." Its low toxicity profile (LD50 data) also makes it preferable over traditional solvents in coating formulations.

Future research directions may explore enzyme inhibition mechanisms or crystal engineering applications of this compound. With AI-driven drug discovery on the rise, 5165-28-6 could emerge as a scaffold for machine learning-based molecular design, addressing searches like "AI-compatible heterocyclic libraries."